Cas no 1293094-57-1 (4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione)
4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione
- AKOS010583398
- 1293094-57-1
- EN300-14577062
- 4-[2-(3-aminophenoxy)ethyl]morpholine-3,5-dione
-
- Inchi: 1S/C12H14N2O4/c13-9-2-1-3-10(6-9)18-5-4-14-11(15)7-17-8-12(14)16/h1-3,6H,4-5,7-8,13H2
- InChI Key: JSGYXTKJNGUQIL-UHFFFAOYSA-N
- SMILES: O1CC(N(C(C1)=O)CCOC1C=CC=C(C=1)N)=O
Computed Properties
- Exact Mass: 250.09535693g/mol
- Monoisotopic Mass: 250.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 81.9Ų
4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-14577062-0.05g |
4-[2-(3-aminophenoxy)ethyl]morpholine-3,5-dione |
1293094-57-1 | 0.05g |
$707.0 | 2023-05-27 | ||
| Enamine | EN300-14577062-0.1g |
4-[2-(3-aminophenoxy)ethyl]morpholine-3,5-dione |
1293094-57-1 | 0.1g |
$741.0 | 2023-05-27 | ||
| Enamine | EN300-14577062-0.25g |
4-[2-(3-aminophenoxy)ethyl]morpholine-3,5-dione |
1293094-57-1 | 0.25g |
$774.0 | 2023-05-27 | ||
| Enamine | EN300-14577062-0.5g |
4-[2-(3-aminophenoxy)ethyl]morpholine-3,5-dione |
1293094-57-1 | 0.5g |
$809.0 | 2023-05-27 | ||
| Enamine | EN300-14577062-1.0g |
4-[2-(3-aminophenoxy)ethyl]morpholine-3,5-dione |
1293094-57-1 | 1g |
$842.0 | 2023-05-27 | ||
| Enamine | EN300-14577062-2.5g |
4-[2-(3-aminophenoxy)ethyl]morpholine-3,5-dione |
1293094-57-1 | 2.5g |
$1650.0 | 2023-05-27 | ||
| Enamine | EN300-14577062-5.0g |
4-[2-(3-aminophenoxy)ethyl]morpholine-3,5-dione |
1293094-57-1 | 5g |
$2443.0 | 2023-05-27 | ||
| Enamine | EN300-14577062-10.0g |
4-[2-(3-aminophenoxy)ethyl]morpholine-3,5-dione |
1293094-57-1 | 10g |
$3622.0 | 2023-05-27 | ||
| Enamine | EN300-14577062-50mg |
4-[2-(3-aminophenoxy)ethyl]morpholine-3,5-dione |
1293094-57-1 | 50mg |
$707.0 | 2023-09-29 | ||
| Enamine | EN300-14577062-100mg |
4-[2-(3-aminophenoxy)ethyl]morpholine-3,5-dione |
1293094-57-1 | 100mg |
$741.0 | 2023-09-29 |
4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione
Introduction to 4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione (CAS No. 1293094-57-1) in Modern Chemical and Pharmaceutical Research
The compound 4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione, identified by its unique Chemical Abstracts Service (CAS) number 1293094-57-1, represents a fascinating subject of study in the realm of chemical and pharmaceutical research. This heterocyclic compound, featuring a morpholine core with functionalized aromatic and aliphatic moieties, has garnered attention due to its structural complexity and potential biological activities. The morpholine ring, a six-membered saturated nitrogen-containing heterocycle, is known for its stability and versatility in drug design, while the presence of an amine and a diketone moiety introduces further reactivity and functionalization possibilities.
Recent advancements in medicinal chemistry have highlighted the significance of 4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione as a scaffold for developing novel therapeutic agents. The compound's dual functionality—the amine group allows for hydrogen bonding interactions and potential protein binding, while the diketone moiety can participate in various chemical transformations—makes it a promising candidate for drug discovery. Researchers have been particularly interested in exploring its pharmacological properties, including potential applications in treating neurological disorders, inflammation, and other metabolic conditions.
In the context of drug development, the synthesis of 4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione has been optimized to ensure high yield and purity. The synthetic route typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and cyclization processes. The use of advanced catalytic systems has further improved the efficiency of these reactions, reducing both reaction times and environmental impact. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.
The biological activity of 4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione has been extensively studied in recent years. Preclinical studies have demonstrated that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, its ability to modulate neurotransmitter release has made it a subject of interest in the development of potential treatments for cognitive disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been observed in cell-based assays, suggesting its utility in managing chronic inflammatory conditions.
One of the most compelling aspects of 4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione is its structural diversity, which allows for extensive molecular modifications. By introducing different substituents at strategic positions within the molecule, chemists can fine-tune its pharmacokinetic and pharmacodynamic profiles. This flexibility has led to the generation of numerous derivatives with enhanced efficacy or improved safety profiles. Such modifications are crucial in navigating the complex landscape of drug development, where achieving optimal therapeutic effects while minimizing side effects is paramount.
The role of computational chemistry in studying 4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione cannot be overstated. Molecular modeling techniques have enabled researchers to predict the compound's interactions with biological targets with remarkable accuracy. These predictions guide experimental design and help identify promising lead compounds for further optimization. Furthermore, computational methods have been instrumental in understanding the compound's metabolic pathways and potential toxicological implications.
As research progresses, the applications of 4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione are expected to expand into new therapeutic areas. The growing understanding of its mechanism of action provides a solid foundation for developing targeted therapies that address unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical practice. Such partnerships foster innovation and accelerate the journey from laboratory discovery to patient benefit.
The synthesis and characterization of 4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione also contribute to broader scientific knowledge in organic chemistry and heterocyclic chemistry. The insights gained from studying this compound enhance our understanding of molecular structure-function relationships and provide valuable insights into designing new chemical entities with desired properties. These advancements not only drive progress in pharmaceuticals but also enrich our fundamental understanding of chemical reactivity and molecular recognition.
In conclusion,4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione (CAS No. 1293094-57-1) stands as a testament to the power of interdisciplinary research in unlocking new therapeutic possibilities. Its unique structural features combined with promising biological activities make it a cornerstone compound in modern drug discovery efforts. As we continue to explore its potential applications and refine our synthetic methodologies,this compound will undoubtedly play a significant role in shaping the future of medicine.
1293094-57-1 (4-2-(3-aminophenoxy)ethylmorpholine-3,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)